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Compound of Interest

Compound Name: 1,3,5-Triiodobenzene

Cat. No.: B010644 Get Quote

Technical Support Center: 1,3,5-Triiodobenzene
This guide provides comprehensive information for the safe handling and disposal of 1,3,5-
Triiodobenzene (CAS No. 626-44-8), tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 1,3,5-Triiodobenzene and what are its primary hazards?

1,3,5-Triiodobenzene is a solid aromatic compound with the molecular formula C₆H₃I₃.[1]

While comprehensive toxicological data is not readily available, it is classified as causing skin

irritation, serious eye irritation, and may cause respiratory irritation.[2][3] It is crucial to handle

this compound with appropriate safety precautions.

Q2: What personal protective equipment (PPE) is required when working with 1,3,5-
Triiodobenzene?

To minimize exposure, the following PPE is mandatory:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Ensure

all skin is covered.[2]
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3][4]

Q3: How should I properly store 1,3,5-Triiodobenzene in the laboratory?

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4][5]

[6] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[2][3][6]

Q4: What should I do in case of accidental exposure to 1,3,5-Triiodobenzene?

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.[7][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][7]

Q5: How do I dispose of waste containing 1,3,5-Triiodobenzene?

All waste containing 1,3,5-Triiodobenzene must be treated as hazardous waste.[6] It should

be disposed of by a licensed chemical waste disposal company.[2][10] Do not allow it to enter

drains or the environment.[2][3] Contaminated packaging should be disposed of in the same

manner as the chemical itself.[6][10]
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Issue Possible Cause Solution

Unexpected reaction or

decomposition

Contamination with

incompatible materials (e.g.,

strong oxidizing agents).

Ensure proper storage away

from incompatible substances.

[3][6] Review the experimental

protocol to identify any

potential reactive agents.

Airborne dust during handling Improper handling techniques.

Handle the solid in a well-

ventilated area, preferably

within a chemical fume hood,

to minimize dust generation.[6]

Use appropriate personal

protective equipment, including

respiratory protection.[3][4]

Spill of 1,3,5-Triiodobenzene Accidental mishandling.

Evacuate the area. Wear

appropriate PPE. For small

spills, gently sweep up the

solid material, avoiding dust

generation, and place it in a

sealed container for disposal.

[4] For large spills, contact

your institution's environmental

health and safety department.

Quantitative Data
Property Value

Molecular Formula C₆H₃I₃

Molecular Weight 455.80 g/mol [11]

Appearance White to off-white solid[9][12]

Boiling Point 383.8°C at 760 mmHg[9]

Solubility

Sparingly soluble in polar solvents like water;

more soluble in nonpolar solvents like benzene

or toluene.[12]
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Experimental Protocols
General Protocol for Safe Handling of 1,3,5-Triiodobenzene in a Synthetic Reaction:

Preparation: Before starting any experiment, ensure you have read and understood the

Safety Data Sheet (SDS). Work in a well-ventilated chemical fume hood.[6] Ensure an

eyewash station and safety shower are readily accessible.[3][4]

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, nitrile gloves,

and chemical safety goggles.[2]

Weighing and Transfer: When weighing the solid, use a spatula and handle it carefully to

avoid creating dust. If possible, use a balance inside the fume hood.

Reaction Setup: Add the 1,3,5-Triiodobenzene to the reaction vessel within the fume hood.

Ensure all glassware is properly secured.

Post-Reaction: Quench the reaction safely according to your specific protocol.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous chemical waste according to institutional and local regulations.[6]

[10]
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Workflow for Safe Handling and Disposal of 1,3,5-Triiodobenzene
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3,5-
Triiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

